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Compound of Interest

Compound Name: Dibasic lead stearate

Cat. No.: B213079 Get Quote

For Researchers, Scientists, and Professionals in Materials Science and Industrial Chemistry

Disclaimer: This document is intended for an audience of trained professionals in industrial

chemistry and materials science. Dibasic lead stearate is a toxic substance and is not suitable

for any application in drug development or other pharmaceutical contexts due to the inherent

dangers of lead. All handling and disposal should be conducted with strict adherence to safety

protocols.

Executive Summary
Dibasic Lead Stearate (DBLS), identified by CAS number 56189-09-4, is an organolead

compound primarily utilized as a high-temperature heat stabilizer and lubricant in the

processing of polyvinyl chloride (PVC).[1][2] Its efficacy stems from its ability to neutralize

hydrogen chloride (HCl) gas, which is released during the thermal degradation of PVC, thereby

preventing discoloration and maintaining the polymer's mechanical integrity.[2] This guide

provides a comprehensive overview of its chemical and physical properties, synthesis

methodologies, mechanism of action, and relevant experimental protocols. Crucially, it also

details the significant toxicological profile of the compound, a factor that governs its handling

and application.

Physicochemical Properties
Dibasic lead stearate is a fine white or off-white powder with a slight fatty odor.[2][3] It is

insoluble in water but soluble in certain organic solvents.[4] Its key properties are summarized
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in the table below.

Property Value Reference(s)

CAS Number 56189-09-4 [2][4]

Molecular Formula
C36H70O6Pb2 or

2PbO·Pb(C17H35COO)2
[1][4]

Molecular Weight
~1013.35 - 1219.87 g/mol

(Varies with formulation)
[1][5][6]

Appearance
White or off-white fine

powder/granules
[2][3][4]

Melting Point
~115 - 125°C (Decomposes at

higher temperatures)
[4]

Specific Gravity / Density ~1.90 - 2.7 g/cm³ [1][4]

Solubility
Insoluble in water; soluble in

organic solvents.
[4]

Lead Content (as PbO) 53.0 - 55.0% [1][7]

Free Fatty Acid ≤ 2.0% [1]

Moisture ≤ 1.0 - 2.0% [1][7]

Core Applications
The primary application of dibasic lead stearate is in the polymer industry, specifically for

PVC. Its functions are twofold:

Heat Stabilizer: It is highly effective at preventing the thermal degradation of PVC at high

processing temperatures (above 200°C), such as those encountered during extrusion,

calendering, and injection molding.[2][8] Its high lead oxide content is particularly effective at

this neutralization.[2]

Lubricant: It acts as both an internal and external lubricant. Internally, it reduces friction

between polymer chains, improving melt flow.[9] Externally, it prevents the molten PVC from
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sticking to metal processing equipment, which improves mold release and reduces surface

defects.[9]

Due to these properties, it is extensively used in the manufacturing of:

PVC pipes, hoses, and profiles[2][10]

Wire and cable insulation and sheathing[1][2][7]

Rigid and flexible PVC sheets[7]

Industrial coatings and paints[3][8]

Synthesis and Experimental Protocols
Synthesis of Dibasic Lead Stearate
Dibasic lead stearate is typically synthesized via a direct reaction between lead oxide

(specifically yellow lead, or litharge) and stearic acid.[2][3] Advanced methods may use

catalysts to improve efficiency.[2]

Experimental Protocol: Direct Reaction Method

This protocol is based on methodologies described in public patent filings.[7][11][12][13]

Reactant Charging: Charge a reaction kettle with yellow lead oxide (PbO) and stearic acid

(C₁₈H₃₆O₂) in a molar ratio of 3:2.[12][13]

Initial Heating & Reaction: Heat the mixture to 100-120°C while stirring. Maintain this

temperature for approximately 0.5 to 1 hour to allow for the initial reaction.[12][13]

Addition of Accelerant: Add water (0.2-2% of the stearic acid content) and an accelerant,

such as sodium hydroxide (0.2-2% of the stearic acid content), to the reactor.[12][13]

Salification: Mix and stir the contents uniformly. Maintain a temperature of 100-120°C for

another 0.5-1.0 hour.[12]

Cooling and Final Reaction: Cool the mixture to approximately 100°C and continue the

reaction under stirring for an additional 1 to 3 hours to ensure complete formation of the
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dibasic lead stearate product.[11][13]

Dewatering: Following the reaction, dewater the product using a vacuum pump for 0.3 to 1.0

hour to remove residual moisture.[12]

Finishing: The final product can be formed into flakes or ground into a powder and packaged.
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Synthesis Workflow

1. Charge Reactor
- Yellow Lead Oxide (PbO)

- Stearic Acid
(Molar Ratio 3:2)

2. Heat to 100-120°C
(0.5-1.0 hour)

3. Add Accelerant
- Water

- Sodium Hydroxide

4. Maintain 100-120°C
(0.5-1.0 hour)

5. Cool to ~100°C
(1-3 hours)

6. Vacuum Dewatering
(0.3-1.0 hour)

7. Final Product
Dibasic Lead Stearate

Click to download full resolution via product page

Caption: A workflow diagram for the synthesis of dibasic lead stearate.
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Protocols for Performance Evaluation
The effectiveness of dibasic lead stearate as a PVC stabilizer is evaluated using standardized

thermal stability tests.

Static Thermal Stability (Oven Aging Test)

Objective: To determine the time to degradation under static heat.

Methodology:

Prepare several small, uniform samples of the PVC compound containing the stabilizer.[2]

Place the samples in a forced-air oven at a constant high temperature (e.g., 180°C or

200°C).[2]

Remove samples at regular time intervals.

Visually inspect for signs of degradation, primarily color change (yellowing to browning).[2]

[14]

The "induction time" is the duration after which significant discoloration occurs. A longer

time indicates better stability.[2]

Thermogravimetric Analysis (TGA)

Objective: To quantify the temperature at which the polymer begins to lose mass due to

degradation.

Methodology:

A small, precisely weighed sample of the stabilized PVC is placed in a TGA instrument.

The sample is heated at a constant rate (e.g., 10°C/min) under an inert atmosphere (e.g.,

nitrogen).[15][16]

The instrument records the sample's mass as a function of temperature.
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The onset temperature of mass loss indicates the beginning of dehydrochlorination. A

higher onset temperature signifies greater thermal stability.[16]

Oxidation Induction Time (OIT)

Objective: To measure the resistance of a stabilized material to oxidative decomposition at

an elevated temperature.

Methodology (per ASTM D3895):

A small sample (~15 mg) is placed in a Differential Scanning Calorimeter (DSC).[9]

The sample is heated to a specified isothermal temperature (e.g., 200°C) under an inert

nitrogen atmosphere.[5][9]

Once the temperature is stable, the atmosphere is switched to pure oxygen.[5]

The DSC measures the time elapsed from the introduction of oxygen until the onset of the

exothermic oxidation peak. This duration is the OIT.[9][17] A longer OIT value corresponds

to higher material stability.[17]

Mechanism of Action in PVC Stabilization
The thermal degradation of PVC is an autocatalytic process that begins with the elimination of

hydrogen chloride (HCl) from the polymer backbone. This creates unstable conjugated double

bonds (polyenes) that absorb light and cause discoloration. The released HCl further catalyzes

the degradation process.[2]

Dibasic lead stearate interrupts this cycle primarily through HCl scavenging. The basic lead

oxide components of the molecule readily neutralize the acidic HCl gas as it is formed.[2]
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PVC Thermal Degradation & Stabilization
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Caption: Mechanism of PVC stabilization by dibasic lead stearate.
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Toxicology and Safety
Dibasic lead stearate is classified as a hazardous substance. Its toxicity is primarily

associated with its lead content.

Hazard Classification Description Reference(s)

Acute Toxicity (Oral)
Category 4: Harmful if

swallowed.
[14][18]

Acute Toxicity (Inhalation) Category 4: Harmful if inhaled. [14][18]

Reproductive Toxicity

Category 1A/2: Suspected of

damaging fertility or the unborn

child.

[14][19]

Carcinogenicity
Reasonably Anticipated to be a

Human Carcinogen.
[19]

Specific Target Organ Toxicity

May cause damage to organs

(nervous system, kidneys,

blood) through prolonged or

repeated exposure.

[14][19]

Aquatic Hazard (Chronic)

Category 1: Very toxic to

aquatic life with long-lasting

effects.

[14][19]

Toxicological Mechanism: Interference with Calcium Signaling

Lead is particularly damaging to the nervous system because the lead ion (Pb²⁺) can mimic the

calcium ion (Ca²⁺).[1][8] Calcium is a critical secondary messenger in neurons, essential for

processes like neurotransmitter release. By binding to calcium channels and calcium-

dependent proteins (like Protein Kinase C), lead disrupts these vital signaling pathways.[3][8]

This interference can impair synaptogenesis, alter neurotransmitter release, and ultimately lead

to irreversible cognitive and behavioral deficits.[3][8]
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Lead Toxicity: Calcium Signaling Pathway Disruption
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Caption: Simplified diagram of lead's interference with neuronal calcium signaling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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